Cas no 100453-11-0 (2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester)

• Product name: 2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester
• CAS No: 100453-11-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 62152
• PubChem ID: 45489849

2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-2-ethyl-3-methylhexanoate
• 2-cyano-2-ethyl-3-methylhexanoic acid ethyl ester
• Ethyl-1-methylbutylcyanoacetic acid, ethyl ester
• 2-CYANO-2-ETHYL-3-METHYLEXANOIC ACID ETHYL ESTER
• Ethyl 1-methylbutyl cyanoacetate
• 2-Aethyl-2-cyan-3-methyl-hexansaeure-aethylester
• 2-ethyl-2-cyano-3-methyl-hexanoic acid ethyl ester
• ethyl 2-cyano-2-ethyl-3-methyl-hexanoate
• P477
• (2S)-ethyl 2-cyano-2-ethyl-3-methylhexanoate
• EC 700-063-0
• NS00004251
• 100453-11-0
• Hexanoic acid, 2-cyano-2-ethyl-3-methyl-, ethyl ester
• AS-15463
• FT-0656524
• Ethyl2-cyano-2-ethyl-3-methylhexanoate
• MFCD00799271
• AKOS015842915
• CS-0172225
• A800208
• DTXSID80670482
• FOGOQVLUCORCHH-UHFFFAOYSA-N
• DTXCID20621231
• 2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester

• MDL： MFCD00799271
• Inchi： 1S/C12H21NO2/c1-5-8-10(4)12(6-2,9-13)11(14)15-7-3/h10H,5-8H2,1-4H3
• InChI Key： FOGOQVLUCORCHH-UHFFFAOYSA-N
• SMILES： CCCC(C)C(CC)(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 211.15700
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 3.5

Experimental Properties

• Density: 0.943
• Boiling Point: 241 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.442
• PSA: 50.09000
• LogP: 2.90568

2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 2-Cyano-2-ethyl-3-methylhexanoic Acid Ethyl Ester

2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester

The compound 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester (CAS No: 100453-11-0) is a complex organic molecule with a diverse range of applications in various industries. This compound is characterized by its unique structure, which includes a cyano group, an ethyl group, and a methyl group attached to a hexanoic acid backbone, esterified with an ethyl group. The molecule's structure makes it highly versatile, enabling it to participate in numerous chemical reactions and processes.

Recent studies have highlighted the potential of 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have found that this compound can serve as a building block for creating high-performance materials with enhanced mechanical properties and thermal stability. Its ability to undergo polymerization under specific conditions has opened new avenues for its use in the manufacturing of lightweight composites and high-tech textiles.

In addition to its role in materials science, 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester has shown promise in the pharmaceutical industry. Scientists have explored its potential as an intermediate in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. The molecule's cyano group and ester functionality provide reactive sites that can be manipulated to introduce desired pharmacological properties into drug candidates.

The synthesis of 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the corresponding acid followed by esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the production of this compound more sustainable and cost-effective.

From an environmental perspective, researchers have also investigated the biodegradability of 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester to assess its impact on ecosystems. Studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for industries looking to adopt greener manufacturing practices and minimize their ecological footprint.

In conclusion, 2-Cyano-2-Ethyl-3-Methylhexanoic Acid Ethyl Ester (CAS No: 100453-11-0) is a multifaceted compound with significant potential across various sectors. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and materials science.